Cas no 106181-88-8 (sodium prop-2-ene-1-sulfinate)

• Product Name: sodium prop-2-ene-1-sulfinate
• CAS No: 106181-88-8
• MF: C₃H₅NaO₂S
• MW: 128.125370740891
• CID: 1180138
• PubChem ID: 20589136
• Update Time: 2025-11-02

sodium prop-2-ene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfinic acid, sodium salt
• sodium prop-2-ene-1-sulfinate
• 106181-88-8
• EN300-155299
• sodiumprop-2-ene-1-sulfinate
• SCHEMBL9640525
• AKOS033576823
• sodium allylthiosulfinate

• Inchi： 1S/C3H6O2S.Na/c1-2-3-6(4)5;/h2H,1,3H2,(H,4,5);/q;+1/p-1
• InChI Key： YEWHYKOQJJHRFI-UHFFFAOYSA-M
• SMILES： S(CC=C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 127.99085
• Monoisotopic Mass: 127.99079485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds

Additional information on sodium prop-2-ene-1-sulfinate

Research Briefing on Sodium Prop-2-ene-1-sulfinate (CAS: 106181-88-8) in Chemical Biology and Pharmaceutical Applications

Sodium prop-2-ene-1-sulfinate (CAS: 106181-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, drug development, and material science. This compound, known for its role as a sulfinate reagent, has been extensively studied for its ability to participate in radical reactions, Michael additions, and other key chemical transformations. Recent advancements highlight its potential in the synthesis of sulfone-containing bioactive molecules, which are critical in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of sodium prop-2-ene-1-sulfinate as a key intermediate in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that the compound's unique reactivity enabled the efficient construction of sulfonamide scaffolds, leading to inhibitors with improved selectivity and potency. This work underscores the compound's value in designing next-generation therapeutics for conditions such as glaucoma and cancer.

In addition to its pharmaceutical applications, sodium prop-2-ene-1-sulfinate has been investigated for its role in polymer chemistry. A recent ACS Applied Materials & Interfaces publication reported its use as a functional monomer in the preparation of sulfonated hydrogels with enhanced mechanical properties and biocompatibility. These hydrogels showed promise for use in drug delivery systems and tissue engineering, further expanding the compound's utility in biomedical applications.

Another notable development is the compound's application in photoinduced reactions. A 2024 study in Chemical Communications detailed a novel photocatalytic protocol utilizing sodium prop-2-ene-1-sulfinate for the synthesis of vinyl sulfones under mild conditions. This method offers a green and efficient alternative to traditional approaches, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Despite these advancements, challenges remain in optimizing the compound's stability and reactivity for large-scale applications. Recent research has focused on developing protective strategies and catalytic systems to address these limitations. For instance, a 2023 Organic Process Research & Development article highlighted the use of stabilizing additives to improve the shelf-life of sodium prop-2-ene-1-sulfinate in industrial settings.

In conclusion, sodium prop-2-ene-1-sulfinate (CAS: 106181-88-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to material science, demonstrate its broad utility. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and biocatalysis, solidifying its role as a cornerstone reagent in the field.